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The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged
structure” due to its prevalence in a wide array of pharmacologically active compounds.[1]
Within this class, 7-Bromoquinolin-8-amine emerges as a particularly valuable synthetic
intermediate. Its strategic placement of a bromine atom and an amino group on the quinoline
core provides two distinct and versatile handles for chemical modification. This guide offers a
comprehensive overview of the chemical properties, synthesis, reactivity, and applications of 7-
Bromogquinolin-8-amine, providing researchers with the foundational knowledge required to
leverage this molecule in drug discovery and materials science. The presence of the bromine at
the 7-position allows for a variety of palladium-catalyzed cross-coupling reactions, while the
amino group at the 8-position can be readily derivatized, making this compound a powerful
building block for creating diverse molecular libraries.[2][3]

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 7-Bromoquinolin-8-amine is
fundamental to its application in research and development. These properties influence its
solubility, reactivity, and pharmacokinetic profile in potential drug candidates.
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Summary of Physicochemical Data

The key physicochemical properties of 7-Bromoquinolin-8-amine are summarized in the table
below, based on data from comprehensive chemical databases.[4]

Property Value Source

Molecular Formula CoH7BrN2 PubChem[4]
Molecular Weight 223.07 g/mol PubChem[4]
IUPAC Name 7-bromoquinolin-8-amine PubChem[4]
CAS Number 85656-65-1 PubChem[4]
XLogP3 (Lipophilicity) 2.2 PubChem[4]
Topological Polar Surface Area  38.9 A2 PubChem[4]

Spectral Characteristics

While a complete, published spectral analysis for 7-Bromoquinolin-8-amine is not readily
available, its expected spectral characteristics can be inferred from the analysis of closely
related structures and general spectroscopic principles.[5][6][7]

» 'H NMR Spectroscopy: The spectrum is expected to show a series of signals in the aromatic
region corresponding to the protons on the quinoline ring system. The two protons of the
amino group at the C8 position would likely appear as a broad singlet, which would be
exchangeable with D20.[7]

e 13C NMR Spectroscopy: Nine distinct signals are anticipated in the aromatic region of the
spectrum, corresponding to the nine carbon atoms of the quinoline core.

 Infrared (IR) Spectroscopy: Key absorptions would include a pair of N-H stretching bands
characteristic of a primary amine in the region of 3350-3450 cm~. Other significant bands
would correspond to C=C and C=N stretching vibrations of the aromatic quinoline ring and
C-Br stretching.[7]
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e Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak (M*) with a
characteristic isotopic pattern for bromine (approximately 1:1 ratio for 7°Br and ®1Br isotopes),
which is a definitive feature for bromo-containing compounds.
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Mass Spectrometry
- Molecular ion peak (M*) showing isotopic pattern for Bromine (7°Br/81Br)

IR Spectroscopy
- N-H stretching (pair of bands ~3350-3450 cm™1)
- C=N, C=C stretching (aromatic ring)
- C-Br stretching

13C NMR
- 9 distinct carbon signals in the aromatic region

1H NMR
- Aromatic protons (quinoline ring)
- Broad NH: signal (exchangeable with D20)
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Caption: Overview of the core chemical and spectral properties of 7-Bromoquinolin-8-amine.
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Synthesis and Methodologies

The synthesis of 7-Bromoquinolin-8-amine can be approached through several strategic
routes, often involving the construction of the quinoline core followed by functional group
interconversion, or the direct functionalization of a pre-formed quinoline ring.

Retrosynthetic Analysis

A plausible retrosynthetic pathway for 7-Bromoquinolin-8-amine involves the regioselective
bromination of 8-aminoquinoline. The synthesis of 8-aminoquinoline itself is a well-established
process, typically starting from quinoline via nitration to yield a mixture of 5-nitro and 8-
nitroquinoline, followed by separation and reduction of the 8-nitro isomer.[1]
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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